Cas no 10153-83-0 (Pentanoic acid,2,4-dioxo-, butyl ester)

Pentanoic acid,2,4-dioxo-, butyl ester structure
10153-83-0 structure
Product Name:Pentanoic acid,2,4-dioxo-, butyl ester
CAS No:10153-83-0
MF:C9H14O4
MW:186.205063343048
CID:222947
PubChem ID:82412
Update Time:2025-04-19

Pentanoic acid,2,4-dioxo-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,2,4-dioxo-, butyl ester
    • butyl 2,4-dioxopentanoate
    • butyl 2,4-dioxovalerate
    • Einecs 233-423-6
    • 2,4-Dioxovaleric acid butyl ester
    • 94443GXS2V
    • UNII-94443GXS2V
    • VALERIC ACID, 2,4-DIOXO-, BUTYL ESTER
    • 10153-83-0
    • DTXSID40143985
    • butyl 2,4-dioxo-pentanoate
    • Pentanoic acid, 2,4-dioxo-, butyl ester
    • NS00023065
    • Inchi: 1S/C9H14O4/c1-3-4-5-13-9(12)8(11)6-7(2)10/h3-6H2,1-2H3
    • InChI Key: FOMYYQMPVKGWON-UHFFFAOYSA-N
    • SMILES: O(C(C(CC(C)=O)=O)=O)CCCC

Computed Properties

  • Exact Mass: 186.08922
  • Monoisotopic Mass: 186.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.4A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.065
  • Boiling Point: 252.4°Cat760mmHg
  • Flash Point: 104.6°C
  • Refractive Index: 1.434
  • PSA: 60.44
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